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Compound of Interest

Compound Name: cefteram pivoxil

Cat. No.: B1240165

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vivo conversion of the
prodrug cefteram pivoxil into its active antibacterial form, cefteram. Cefteram pivoxil is a
third-generation oral cephalosporin designed to enhance the bioavailability of cefteram. This
document details the mechanism of conversion, presents relevant quantitative pharmacokinetic
data, outlines experimental protocols for analysis, and describes the metabolic fate of the
prodrug moiety.

Introduction

Cefteram is a potent, broad-spectrum cephalosporin antibiotic effective against a wide range of
Gram-positive and Gram-negative bacteria. However, its oral absorption is limited. To
overcome this, it is formulated as the prodrug cefteram pivoxil, a pivaloyloxymethyl ester of
cefteram.[1][2] This esterification increases the lipophilicity of the molecule, facilitating its
absorption through the gastrointestinal tract.[2] Following absorption, the prodrug undergoes
rapid hydrolysis by esterases to release the active cefteram molecule into systemic circulation.

[2]3]

The Conversion Pathway: From Prodrug to Active
Moiety
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The conversion of cefteram pivoxil to cefteram is a one-step enzymatic hydrolysis reaction.
This process is crucial for the therapeutic efficacy of the drug.

Chemical Reaction

The hydrolysis of the pivaloyloxymethyl ester bond is catalyzed by non-specific esterases
present in the intestinal mucosa, blood, and other tissues. The reaction releases cefteram,
pivalic acid, and formaldehyde as byproducts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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